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Compound of Interest

Compound Name: Bromotrichloromethane

Cat. No.: B165885 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

Bromotrichloromethane is paramount. This guide provides immediate, essential safety and

logistical information, including detailed personal protective equipment (PPE) requirements,

operational plans for handling, and compliant disposal procedures.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Bromotrich-loromethane, ensuring comprehensive protection against potential hazards.
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PPE Category Item Specification and Use

Hand Protection Chemical-resistant gloves

Due to the lack of specific

breakthrough time data for

Bromotrichloromethane, it is

recommended to use gloves

rated for similar halogenated

hydrocarbons. Double gloving

is a best practice. Viton™ or

laminate film gloves are highly

recommended for prolonged

contact. For incidental contact,

heavy-duty nitrile or neoprene

gloves may be used, but they

should be replaced

immediately upon

contamination.[1]

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are mandatory. In addition, a

face shield should be worn to

protect against splashes,

especially when handling

larger quantities or during

procedures with a higher risk

of splashing.

Respiratory Protection Air-Purifying Respirator (APR)

with Organic Vapor Cartridges

A NIOSH-approved air-

purifying respirator equipped

with black organic vapor (OV)

cartridges is required when

handling

Bromotrichloromethane

outside of a certified chemical

fume hood or in areas with

inadequate ventilation.[2] For

higher concentrations or in

emergency situations, a self-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.theridgepro.com/shop/niosh-approved-organic-vapor-respirator/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contained breathing apparatus

(SCBA) may be necessary.

Protective Clothing
Chemical-resistant Lab Coat or

Apron

A lab coat made of a chemical-

resistant material should be

worn to protect against skin

contact. For tasks with a higher

potential for splashes, a

chemical-resistant apron over

the lab coat is recommended.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

required to protect against

spills.

Operational Plan for Handling
Adherence to a strict operational plan is crucial for minimizing risks associated with

Bromotrichloromethane.

Engineering Controls
Ventilation: All work with Bromotrichloromethane must be conducted in a properly

functioning and certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Safe Handling Procedures
Pre-handling:

Read and understand the Safety Data Sheet (SDS) for Bromotrichloromethane.

Ensure all necessary PPE is available and in good condition.

Inspect the work area to ensure it is clean and uncluttered.

During Handling:
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Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

Use the smallest quantity of the chemical necessary for the procedure.

Keep containers tightly closed when not in use.

Post-handling:

Thoroughly wash hands with soap and water after handling.

Decontaminate the work area.

Properly remove and dispose of contaminated PPE.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
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Proper disposal of Bromotrichloromethane is critical to prevent environmental contamination

and ensure regulatory compliance. As a halogenated solvent, it must be disposed of as

hazardous waste.[1][3]

Waste Collection
Container: Use a designated, properly labeled, and leak-proof container for halogenated

solvent waste. The container should be made of a material compatible with

Bromotrichloromethane.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Bromotrichloromethane," and the associated hazards (e.g., "Toxic").

Segregation: Do not mix Bromotrichloromethane waste with non-halogenated solvents or

other incompatible waste streams.[4]

Storage
Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated.

Keep the container tightly closed except when adding waste.

Disposal
Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of Bromotrichloromethane

Start: Prepare for Handling

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Work Area
(Fume Hood, Eyewash/Shower)

Handle Bromotrichloromethane
(In Fume Hood)

Decontaminate Work Area
and Equipment

Collect Waste
(Labeled Halogenated Waste Container)

During Procedure

Remove and Dispose
of Contaminated PPE

End: Procedure Complete

Store Waste in
Satellite Accumulation Area

Arrange for Professional
Hazardous Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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